Cas no 173259-96-6 (1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(2-thienyl)-)
173259-96-6 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(2-thienyl)-
CAS No:173259-96-6
MF:C14H10N4S
MW:266.321000576019
CID:1358351
Update Time:2024-08-17
1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(2-thienyl)-
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- Inchi: 1S/C14H10N4S/c15-9-11-13(12-7-4-8-19-12)17-18(14(11)16)10-5-2-1-3-6-10/h1-8H,16H2
- InChI Key: FUYAOLNHQPHHKQ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(N)=C(C#N)C(C2SC=CC=2)=N1
Computed Properties
- Exact Mass: 266.0628
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 532.0±50.0 °C(Predicted)
- PSA: 67.63
- pka: -1.68±0.10(Predicted)
1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(2-thienyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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